Cas no 111535-34-3 (1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-
• CAS No: 111535-34-3
• MF: C₁₄H₁₈ClN₅
• MW: 291.779221057892
• CID: 157280
• PubChem ID: 183320
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-
• 6-chloro-2-N-(1-phenylethyl)-4-N-propan-2-yl-1,3,5-triazine-2,4-diamine
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(1-methylethyl)-N'-(1-phenylethyl)-
• 109829-49-4
• 111535-34-3
• 6-Chloro-N~2~-(1-phenylethyl)-N~4~-(propan-2-yl)-1,3,5-triazine-2,4(1H,3H)-diimine
• DTXSID90911373

• Inchi： 1S/C14H18ClN5/c1-9(2)16-13-18-12(15)19-14(20-13)17-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3,(H2,16,17,18,19,20)
• InChI Key： BJSAUKVRPQANTD-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)NC(C)C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 291.125073
• Monoisotopic Mass: 291.125073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.7
• XLogP3: 4.3

Experimental Properties

• Density: 1.261
• Boiling Point: 467.1°Cat760mmHg
• Flash Point: 236.3°C
• PSA: 69.19000
• LogP: 2.36220